Cas no 123557-14-2 (Benzoic acid, 3-nitro-4-[(2-phenylethyl)amino]-)
123557-14-2 structure
Product Name:Benzoic acid, 3-nitro-4-[(2-phenylethyl)amino]-
CAS No:123557-14-2
MF:C15H14N2O4
MW:286.282663822174
CID:1215176
PubChem ID:14482255
Update Time:2025-04-20
Benzoic acid, 3-nitro-4-[(2-phenylethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-nitro-4-[(2-phenylethyl)amino]-
- 3-nitro-4-(2-phenylethylamino)benzoic acid
- AKOS000214195
- DTXSID80560834
- Oprea1_791091
- SR-01000575260-1
- 123557-14-2
- 3-Nitro-4-[(2-phenylethyl)amino]benzoic acid
- SR-01000575260
-
- Inchi: 1S/C15H14N2O4/c18-15(19)12-6-7-13(14(10-12)17(20)21)16-9-8-11-4-2-1-3-5-11/h1-7,10,16H,8-9H2,(H,18,19)
- InChI Key: ZNJZOJLDCSIRMQ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C(=O)O)C=CC=1NCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 286.09535693g/mol
- Monoisotopic Mass: 286.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.2Ų
Benzoic acid, 3-nitro-4-[(2-phenylethyl)amino]- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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